477-90-7

Bergenin

In Stock

• CAS RN:
• 477-90-7

• Formula:
• C14H16O9

• InChI:
• InChI=1S/C14H16O9/c1-21-11-5(16)2-4-7(9(11)18)12-13(23-14(4)20)10(19)8(17)6(3-15)22-12/h2,6,8,10,12-13,15-19H,3H2,1H3/t6-,8?,10+,12?,13-/m1/s1

• InChIKey:
• YWJXCIXBAKGUKZ-HJJNZUOJSA-N

• Bergenin is a glycoside and a major constituent of Peltophorum plants and has diverse biological activities. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) and ABTS radicals and inhibits nitrite production in vitro when used at concentrations ranging from 0.1 to 3 mM. Bergenin induces production of TNF-α, nitric oxide (NO), and IL-12 in M. tuberculosis-infected macrophages. In vivo, bergenin reduces pulmonary lesion formation and bacterial load in mice infected with M. tuberculosis H37Rv. Bergenin (10 mg/kg, i.p) restores activity of mitochondrial complex I, II, and IV and reduces renal lipid peroxidation, IL-1β production, and shrinkage of glomeruli in a rat model of ethylene glycol-induced renal injury. It also prevents arrhythmias induced by coronary artery ligation and reperfusion and BaCl2 in mice.
  Natural product derived from plant source.
  Bergenin ali...

N-(2-amino-1-methylethyl)-5-isoquinolinesulfonamide

• CAS RN:
• 84477-90-7

• Formula:
• C12H15N3O2S

• InChI:
• InChI=1S/C12H15N3O2S/c1-9(7-13)15-18(16,17)12-4-2-3-10-8-14-6-5-11(10)12/h2-6,8-9,15H,7,13H2,1H3

• InChIKey:
• MFAMIGGDMFDDBW-UHFFFAOYSA-N

• N-(2-amino-1-methylethyl)-5-isoquinolinesulfonamide is a useful research compound. Its molecular formula is C12H15N3O2S and its molecular weight is 265.33 g/mol. The purity is usually 95%.